Cas no 1481463-48-2 (1-Amino-N,N-dimethylcyclopropane-1-carboxamide)

• Product Name: 1-Amino-N,N-dimethylcyclopropane-1-carboxamide
• CAS No: 1481463-48-2
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD21238101
• CID: 4701034
• PubChem ID: 65466981
• Update Time: 2025-05-23

1-Amino-N,N-dimethylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-amino-N,N-dimethylcyclopropane-1-carboxamide
• 1-Amino-cyclopropanecarboxylic acid dimethylamide
• BS-44316
• 1-Amino-N,N-dimethylcyclopropanecarboxamide
• SCHEMBL5032422
• A1-02277
• 1481463-48-2
• CHEMBL4515359
• AKOS014804341
• DB-390786
• 1-amino-N,N-dimethyl-cyclopropanecarboxamide
• CS-0186314
• E74707
• EN300-252648
• 1-Amino-N,N-dimethylcyclopropane-1-carboxamide

• MDL： MFCD21238101
• Inchi： 1S/C6H12N2O/c1-8(2)5(9)6(7)3-4-6/h3-4,7H2,1-2H3
• InChI Key： RBXIDMMDVZMZBK-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)N)N(C)C

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Amino-N,N-dimethylcyclopropane-1-carboxamide

Comprehensive Overview of 1-Amino-N,N-dimethylcyclopropane-1-carboxamide (CAS No. 1481463-48-2): Properties, Applications, and Industry Insights

The compound 1-Amino-N,N-dimethylcyclopropane-1-carboxamide (CAS No. 1481463-48-2) is a specialized cyclopropane derivative with a unique molecular structure that combines an amino group and a dimethylcarboxamide moiety. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its cyclopropane ring is known for enhancing metabolic stability, a feature highly sought after in drug discovery.

In recent years, the demand for small-molecule building blocks like 1-Amino-N,N-dimethylcyclopropane-1-carboxamide has surged, driven by advancements in high-throughput screening and fragment-based drug design. Researchers frequently inquire about its synthetic routes, solubility profiles, and potential as a bioisostere for carboxylic acids or amides. The compound's CAS number 1481463-48-2 is often searched in academic databases, reflecting its relevance in peer-reviewed studies.

One of the trending topics in organic chemistry is the exploration of strained ring systems, where cyclopropanes play a pivotal role. The 1-Amino-N,N-dimethyl variant is particularly notable for its ability to modulate conformational flexibility in target molecules, a property leveraged in the design of kinase inhibitors and GPCR modulators. Discussions on platforms like ResearchGate often highlight its utility in medicinal chemistry optimization.

From an industrial perspective, 1481463-48-2 is categorized as a fine chemical, with suppliers emphasizing its >95% purity for research applications. Environmental and regulatory trends have also influenced its synthesis, with green chemistry principles being applied to reduce waste in its production. Queries such as "safe handling of 1-Amino-N,N-dimethylcyclopropane-1-carboxamide" or "scalable synthesis methods" are common in search engines, indicating user focus on practicality.

In material science, the compound's hydrogen-bonding capacity and steric constraints are exploited to engineer polymers with tailored thermal stability. Patent filings reveal its use in advanced coatings and electronic materials, aligning with the growing interest in sustainable high-performance materials. SEO data shows rising searches for "cyclopropane-based functional materials," underscoring its interdisciplinary appeal.

Analytical characterization of CAS 1481463-48-2 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its stereochemistry and purity. These techniques are frequently discussed in forums like StackExchange Chemistry, where users seek troubleshooting tips for spectral interpretation of similar carboxamide derivatives.

Future prospects for 1-Amino-N,N-dimethylcyclopropane-1-carboxamide include its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, areas dominating current drug discovery pipelines. As AI-assisted molecular modeling gains traction, computational studies predicting its binding affinities are likely to increase, further cementing its role in rational drug design.